Cas no 97699-30-4 (2H-1,4-Benzothiazine,4-ethyl-3,4-dihydro-2-methyl-, hydrochloride (1:1))

2H-1,4-Benzothiazine,4-ethyl-3,4-dihydro-2-methyl-, hydrochloride (1:1) structure
97699-30-4 structure
Product Name:2H-1,4-Benzothiazine,4-ethyl-3,4-dihydro-2-methyl-, hydrochloride (1:1)
CAS No:97699-30-4
MF:C11H16ClNS
MW:229.76944065094
CID:814222
PubChem ID:24835393
Update Time:2025-04-19

2H-1,4-Benzothiazine,4-ethyl-3,4-dihydro-2-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazine,4-ethyl-3,4-dihydro-2-methyl-, hydrochloride (1:1)
    • 4-ethyl-2-methyl-2,3-dihydro-1,4-benzothiazine,hydrochloride
    • 4-Ethyl-2-methyl-3,4-dihydro-2H-1,4-benzothiazine--hydrogen chloride (1/1)
    • DTXSID50913732
    • 97699-30-4
    • 2H-1,4-Benzothiazine, 3,4-dihydro-4-ethyl-2-methyl-, hydrochloride
    • 3,4-Dihydro-4-ethyl-2-methyl-2H-1,4-benzothiazine hydrochloride
    • Inchi: 1S/C11H15NS.ClH/c1-3-12-8-9(2)13-11-7-5-4-6-10(11)12;/h4-7,9H,3,8H2,1-2H3;1H
    • InChI Key: MMSPNTMFTNHNJB-UHFFFAOYSA-N
    • SMILES: Cl.S1C2C=CC=CC=2N(CC)CC1C

Computed Properties

  • Exact Mass: 229.0691984g/mol
  • Monoisotopic Mass: 229.0691984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.5Ų
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.